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Compound of Interest

Compound Name: 4-(Trifluoromethoxy)anisole

Cat. No.: B1299818

Technical Guide: 4-(Trifluoromethoxy)anisole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(Trifluoromethoxy)anisole
(CAS No. 710-18-9), a versatile fluorinated building block with significant applications in
pharmaceutical, agrochemical, and materials science research.

Core Properties and Specifications

4-(Trifluoromethoxy)anisole, also known as 1-methoxy-4-(trifluoromethoxy)benzene, is a
colorless to light yellow liquid.[1] Its unique trifluoromethoxy group imparts desirable properties
such as enhanced metabolic stability, lipophilicity, and binding affinity, making it a valuable
synthon in drug discovery and the development of advanced materials.[2][3]

Physicochemical Properties
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Property Value Source

CAS Number 710-18-9 [1][4][5]

Molecular Formula CsH7F30:2 [11[415]

Molecular Weight 192.14 g/mol [1][5]
Colorless to light yellow clear

Appearance o [1]
liquid

Boiling Point 164 °C [1][6]

Density 1.266 g/mL at 25 °C [6]

Refractive Index n20/D 1.432 [6]

Purity >97% to >98% (GC) [1][4]

Chemical Identifiers

Identifier Value Source
1-methoxy-4-

IUPAC Name _ [4]
(trifluoromethoxy)benzene

SMILES COclccc(OC(F)(F)F)ccl [6]
NOAFZIOGGDPYKK-

InChl Key [41[6]
UHFFFAOYSA-N

PubChem ID 2724973 [1]

MDL Number MFCD00216942 [1]

Safety and Handling

4-(Trifluoromethoxy)anisole is a flammable liquid and vapor.[6] It is harmful if swallowed, in
contact with skin, or if inhaled.[6] It also causes skin and eye irritation and may cause
respiratory irritation.[6]

GHS Hazard Information
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Hazard Class Code Description

Flammable Liquids H226 Flammable liquid and vapor
Acute Toxicity, Oral H302 Harmful if swallowed

Acute Toxicity, Dermal H312 Harmful in contact with skin
Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation
Acute Toxicity, Inhalation H332 Harmful if inhaled

Specific Target Organ Toxicity H335 May cause respiratory irritation

Precautionary Statements

Key precautionary statements include:
e P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.
o P280: Wear protective gloves, protective clothing, eye protection, and face protection.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[6]

e P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.

e P304 + P340 + P312: IF INHALED: Remove person to fresh air and keep comfortable for
breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[6]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[6]

o P403 + P235: Store in a well-ventilated place. Keep cool.

Experimental Protocols & Synthesis
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The synthesis of 4-(trifluoromethoxy)anisole and related compounds often involves multi-
step procedures. A common pathway involves the preparation of a key intermediate, 4-
(trifluoromethoxy)aniline, from nitro trifluoromethoxybenzene. This aniline can then be further
modified.

Example Synthesis Pathway: Preparation of 4-
(Trifluoromethoxy)phenol from 4-
(Trifluoromethoxy)aniline

This protocol outlines the synthesis of 4-(trifluoromethoxy)phenol, a direct precursor for anisole

derivatives.

Step 1: Reduction of Nitro Trifluoromethoxybenzene to 4-(Trifluoromethoxy)aniline

Charge a reaction vessel with nitro trifluoromethoxybenzene, iron powder, and methanol.
e Add concentrated hydrochloric acid at a controlled temperature (e.g., 60-65°C).

e Monitor the reaction for completion.

 Filter the iron sludge and evaporate the filtrate.

o Adjust the pH to 9-10 to precipitate the crude product.

o Extract the product with a solvent like dichloromethane and evaporate the organic layer to
obtain crude 4-(trifluoromethoxy)aniline.[7]

Step 2: Diazotization and Hydrolysis to 4-(Trifluoromethoxy)phenol

Dissolve 4-(trifluoromethoxy)aniline in 9N sulfuric acid.

Cool the solution to below 5°C.

Add an aqueous solution of sodium nitrite (NaNO:z) to form the diazonium salt.[7]

Decompose the diazonium salt by heating it in a boiling 9N sulfuric acid solution (e.g., at
110°C) for approximately 2 hours.[7]
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e Cool the reaction mixture and separate the organic layer.
o Extract the remaining aqueous layer with dichloromethane.

o Combine the organic layers, dry over sodium sulfate, filter, and evaporate the solvent to yield
the final phenol product.[7]

This phenol can subsequently be methylated to yield 4-(trifluoromethoxy)anisole.

Applications in Research and Development

The incorporation of the trifluoromethoxy group can significantly influence a molecule's
biological activity and metabolic stability.[2]

o Pharmaceutical Development: This compound is a key intermediate in synthesizing
pharmaceuticals, particularly those targeting neurological disorders.[1] The trifluoromethoxy
group is increasingly utilized as a substituent in bioactive molecules.

e Agrochemical Chemistry: It is used in the formulation of pesticides and other agrochemicals,
where the OCFs group can enhance stability and efficacy.[1]

o Material Science: The unique electronic properties of 4-(trifluoromethoxy)anisole are
leveraged in the synthesis of advanced materials, including high-performance polymers and
coatings, to enhance durability and chemical resistance.[2][3]

Visualized Synthesis Workflow

The following diagram illustrates a generalized synthetic pathway for producing key precursors
to 4-substituted-1-(trifluoromethoxy)benzene compounds.
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Step 3: Hydrolysis

Step 2: Diazotization Boiling 9N H2S04 4-(Trifluoromethoxy)
110°C phenol

Step 1: Reduction ag. NaNO2, 9N H2S0s Diazonium Salt A
<5°C Intermediate

Fe, HCIl, MeOH

Nitro Trifluoromethoxy 60-65°C 4-(Trifluoromethoxy) _ cluster_2
e —— o
benzene aniline

cluster_1

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1299818#4-trifluoromethoxy-anisole-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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